Cas no 519150-43-7 (5-(Pyrrolidine-1-sulfonyl)-2-(2,2,2-trifluoro-ethoxy)-phenylamine)

• Product Name: 5-(Pyrrolidine-1-sulfonyl)-2-(2,2,2-trifluoro-ethoxy)-phenylamine
• CAS No: 519150-43-7
• MF: C₁₂H₁₅F₃N₂O₃S
• MW: 324.319312334061
• CID: 3105108
• PubChem ID: 3790952
• Update Time: 2025-08-05

5-(Pyrrolidine-1-sulfonyl)-2-(2,2,2-trifluoro-ethoxy)-phenylamine Chemical and Physical Properties

Names and Identifiers

• 5-(Pyrrolidine-1-sulfonyl)-2-(2,2,2-trifluoro-ethoxy)-phenylamine
• AKOS000115933
• Z56838524
• 519150-43-7
• CS-0219010
• G21222
• 5-pyrrolidin-1-ylsulfonyl-2-(2,2,2-trifluoroethoxy)aniline
• SR-01000033921
• 5-(pyrrolidine-1-sulfonyl)-2-(2,2,2-trifluoroethoxy)aniline
• EN300-02828
• SR-01000033921-1

• Inchi： 1S/C12H15F3N2O3S/c13-12(14,15)8-20-11-4-3-9(7-10(11)16)21(18,19)17-5-1-2-6-17/h3-4,7H,1-2,5-6,8,16H2
• InChI Key： AXNRRSMBLFCWHQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)N)OCC(F)(F)F)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 324.07554800Da
• Monoisotopic Mass: 324.07554800Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81Ų

Additional information on 5-(Pyrrolidine-1-sulfonyl)-2-(2,2,2-trifluoro-ethoxy)-phenylamine

5-(Pyrrolidine-1-sulfonyl)-2-(2,2,2-trifluoro-ethoxy)-phenylamine (CAS No. 519150-43-7)

The compound 5-(Pyrrolidine-1-sulfonyl)-2-(2,2,2-trifluoro-ethoxy)-phenylamine (CAS No. 519150-43-7) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrrolidine sulfonyl group attached to a phenyl ring that is further substituted with a trifluoroethoxy group. The combination of these functional groups makes this compound a promising candidate for applications in drug discovery and materials science.

Recent studies have highlighted the importance of sulfonyl-containing compounds in medicinal chemistry due to their ability to modulate biological activity through various mechanisms. The pyrrolidine sulfonyl group in this compound is particularly interesting as it can act as a bioisostere for other functional groups, potentially enhancing the pharmacokinetic properties of the molecule. Additionally, the trifluoroethoxy group introduces electron-withdrawing effects, which can influence the electronic properties of the aromatic ring and potentially improve the compound's solubility and stability.

One of the most exciting developments involving 5-(Pyrrolidine-1-sulfonyl)-2-(2,2,2-trifluoro-ethoxy)-phenylamine is its role in the design of novel kinase inhibitors. Kinase enzymes are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Research has shown that this compound exhibits moderate inhibitory activity against several kinases, making it a valuable lead compound for further optimization. The ability to fine-tune the substituents on the phenyl ring and the pyrrolidine sulfonyl group offers a promising avenue for improving both potency and selectivity.

In addition to its medicinal applications, this compound has also been explored for its potential in materials science. The combination of electron-withdrawing groups and sulfur-based functionalities makes it a candidate for use in advanced materials such as polymers or sensors. Recent studies have demonstrated that this compound can be incorporated into polymer matrices to enhance their thermal stability and mechanical properties.

The synthesis of 5-(Pyrrolidine-1-sulfonyl)-2-(2,2,2-trifluoro-ethoxy)-phenylamine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the pyrrolidine sulfonyl chloride intermediate and its subsequent coupling with an appropriately substituted aniline derivative. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in achieving high yields and purity levels.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and HRMS (high-resolution mass spectrometry). These analyses confirm the molecular structure and provide insights into the electronic environment of key functional groups.

In terms of toxicity and environmental impact, preliminary studies suggest that 5-(Pyrrolidine-1-sulfonyl)-2-(2,2,2-trifluoro-ethoxy)-phenylamine exhibits low acute toxicity in standard assays. However, further research is required to fully understand its long-term effects on human health and ecosystems.

Overall, 5-(Pyrrolidine-1-sulfonyl)-2-(2,2,2-trifluoro-ethoxy)-phenylamine represents a versatile platform for exploring new chemical entities with potential applications across multiple disciplines. Its unique combination of functional groups and promising biological activity make it a valuable addition to the arsenal of tools available to chemists and pharmacologists.